Cas no 1254251-27-8 ((S)-2-Aminoundecanoic acid)

(S)-2-Aminoundecanoic acid is a chiral non-proteinogenic amino acid featuring an 11-carbon aliphatic chain with an amino group at the α-position. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis, peptide modification, and medicinal chemistry research. The extended hydrocarbon tail enhances lipophilicity, facilitating applications in membrane-interacting peptides or surfactants. This compound serves as a versatile building block for designing bioactive molecules, particularly in drug discovery and enzyme studies. Its structural uniqueness allows for tailored modifications in peptide backbones, improving stability or binding properties. High enantiomeric purity ensures reproducibility in chiral-sensitive applications, making it suitable for advanced research in biochemistry and material science.

(S)-2-Aminoundecanoic acid structure

Product Name:(S)-2-Aminoundecanoic acid

CAS No:1254251-27-8

MF:C₁₁H₂₃NO₂

MW:201.305823564529

MDL:MFCD08275757

CID:2170127

Update Time:2025-06-13

(S)-2-Aminoundecanoic acid Chemical and Physical Properties

Names and Identifiers

- H-nonyl-gly-oh
- (S)-2-Aminoundecanoic acid
- (2S)-2-Amino-undecanoic acid
- H-Aund(2)-OH
- (2S)-2-aminoundecanoic acid
- MDL： MFCD08275757
- Inchi： 1S/C11H23NO2/c1-2-3-4-5-6-7-8-9-10(12)11(13)14/h10H,2-9,12H2,1H3,(H,13,14)/t10-/m0/s1
- InChI Key： HASUJDLTAYUWCO-JTQLQIEISA-N
- SMILES： OC([C@H](CCCCCCCCC)N)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 9
Complexity: 148
XLogP3: 1.2
Topological Polar Surface Area: 63.3

Experimental Properties

Density: 0.964±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1 g/l) (25 º C),

(S)-2-Aminoundecanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB512890-1 g	(S)-2-Aminoundecanoic acid (H-L-Nle(Pentyl)-OH); .	1254251-27-8		1g	€627.50	2023-06-14
Key Organics Ltd	AS-58884-100MG	(2S)-2-aminoundecanoic acid	1254251-27-8	>95%	100mg	£174.81	2025-02-08
Key Organics Ltd	AS-58884-250MG	(2S)-2-aminoundecanoic acid	1254251-27-8	>95%	0.25g	£341.00	2023-06-14
Key Organics Ltd	AS-58884-1G	(2S)-2-aminoundecanoic acid	1254251-27-8	>95%	1g	£501.00	2025-02-08
eNovation Chemicals LLC	D771940-500mg	(S)-2-Aminoundecanoic acid	1254251-27-8	95%	500mg	$215	2024-06-06
Advanced ChemBlocks	P42046-250MG	(2S)-2-Amino-undecanoic acid	1254251-27-8	95%	250MG	$145	2023-09-15
Advanced ChemBlocks	P42046-1G	(2S)-2-Amino-undecanoic acid	1254251-27-8	95%	1G	$335	2023-09-15
Advanced ChemBlocks	P42046-5G	(2S)-2-Amino-undecanoic acid	1254251-27-8	95%	5G	$1,010	2023-09-15
abcr	AB512890-1g	(S)-2-Aminoundecanoic acid (H-L-Nle(Pentyl)-OH); .	1254251-27-8		1g	€599.30	2025-02-20
Key Organics Ltd	AS-58884-0.25g	(2S)-2-aminoundecanoic acid	1254251-27-8	>95%	0.25g	£276.00	2025-02-08

(S)-2-Aminoundecanoic acid Related Literature

1. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Aminoundecanoic acid

Comprehensive Overview of (S)-2-Aminoundecanoic Acid (CAS No. 1254251-27-8): Properties, Applications, and Research Insights

(S)-2-Aminoundecanoic acid (CAS No. 1254251-27-8) is a specialized non-proteinogenic amino acid with a unique 11-carbon backbone and a chiral center at the α-position. This compound belongs to the class of long-chain amino acids, which have garnered significant attention in pharmaceutical and biochemical research due to their structural versatility. The (S)-enantiomer configuration is particularly notable for its potential role in peptide synthesis, drug design, and metabolic studies. Researchers are increasingly exploring its applications in enzyme inhibition and biomaterial development, aligning with the growing demand for sustainable bioactive compounds.

The molecular formula of (S)-2-Aminoundecanoic acid is C₁₁H₂₃NO₂, featuring a hydrophobic alkyl chain that enhances its lipid solubility. This property makes it valuable for studies involving cell membrane interactions and drug delivery systems. Recent publications highlight its utility in designing amphiphilic peptides, which are critical for nanocarrier technologies—a hot topic in cancer therapeutics and neurodegenerative disease research. Users searching for "long-chain amino acid applications" or "chiral building blocks for peptides" will find this compound highly relevant.

In the context of green chemistry, (S)-2-Aminoundecanoic acid has been investigated as a precursor for biodegradable polymers. Its structural flexibility allows it to serve as a monomer in polyamide synthesis, addressing the global push toward eco-friendly materials. Industry trends show rising searches for "sustainable amino acid derivatives" and "bio-based polymer precursors," reflecting the compound's alignment with environmental priorities. Analytical techniques like HPLC and chiral chromatography are essential for verifying its enantiopurity, a key concern for researchers focusing on stereoselective synthesis.

From a commercial perspective, (S)-2-Aminoundecanoic acid is often procured by laboratories engaged in high-throughput screening or medicinal chemistry. Its CAS No. 1254251-27-8 ensures precise identification in regulatory and procurement databases. FAQs such as "How to store (S)-2-Aminoundecanoic acid?" (recommended: inert atmosphere, -20°C) and "Is it soluble in DMSO?" (yes, ~50 mg/mL) are common among first-time users. The compound’s stability under physiological pH further supports its use in in vitro assays.

Emerging studies suggest potential cross-disciplinary applications, including cosmeceuticals (e.g., anti-aging peptides) and agricultural bio-stimulants. These avenues resonate with trending queries like "amino acids in skincare" and "plant growth enhancers." As the scientific community prioritizes multifunctional biomolecules, (S)-2-Aminoundecanoic acid exemplifies how niche compounds can bridge gaps between industrial biotechnology and academic research.